BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Solubility Profile &
Applications of (+)-2-Octylamine Hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: (+)-2-Octylamine hydrochloride
CAS No.: 61289-25-6
Cat. No.: B12778346
Get Quote
. J

Executive Summary

(+)-2-Octylamine hydrochloride (CAS: [Specific to enantiomer if available, else 142-95-0 for
racemate context]) is the hydrochloride salt of (S)-(+)-2-aminooctane. As a chiral ammonium
salt possessing a medium-length aliphatic chain (C8), it exhibits a distinct amphiphilic solubility
profile. It is highly soluble in polar protic solvents, moderately soluble in chlorinated
hydrocarbons, and practically insoluble in non-polar aliphatic hydrocarbons and ethers.

Its primary utility lies in chiral resolution, where its solubility differentials are exploited to
separate racemic acids. This guide provides a definitive solubility landscape, thermodynamic
mechanisms, and validated protocols for researchers utilizing this compound in drug
development and asymmetric synthesis.

Part 1: Physicochemical Identity & Properties[1][2]

The solubility behavior of (+)-2-Octylamine hydrochloride is governed by the competition
between its ionic headgroup (

) and its lipophilic octyl tail.
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Property Specification
IUPAC Name (S)-Octan-2-amine hydrochloride
Common Name (+)-2-Octylamine HCI

Molecular Formula

Molecular Weight 165.70 g/mol

Physical State White crystalline solid

Chirality (S)-Enantiomer (Dextrorotatory)
Melting Point ~198°C (varies by enantiomeric purity)
Hygroscopicity Moderate (requires desiccated storage)

Structural Solubility Logic

e lonic Head (
): Drives solubility in high-dielectric solvents (Water, MeOH) via ion-dipole interactions.
e Lipophilic Tail (

): Provides van der Waals interactions, allowing solubility in intermediate polarity solvents
(CHCI3, DCM) and preventing dissolution in highly polar salt solutions (salting out).

Part 2: Solubility Landscape

The following data categorizes solvent compatibility based on experimental observations of
analogous medium-chain amine hydrochlorides.

Qualitative Solubility Table
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Solvent Class

Specific Solvent

Solubility Rating Mechanism

Strong ion-dipole

Polar Protic Water High (>100 mg/mL) i
hydration.
] Solvation of ionic pair;
Methanol High )
H-bonding.
) Good balance for
Ethanol High o
recrystallization.
Decreased dielectric
Isopropanol Moderate constant reduces
solubility.
) Dichloromethane ) Lipophilic tail
Chlorinated Moderate to High ) ) )
(DCM) interaction dominates.
Useful for liquid-liquid
Chloroform Moderate )
extraction.
) ) Strong cation
Polar Aprotic DMSO / DMF High i
solvation.
Often used as an
Acetone Low ]
antisolvent.
) Lack of solvation
Ethers Diethyl Ether Insoluble )
energy for ions.
Marginally better than
THF Low
ether, but poor.
Total polarity
Hydrocarbons Hexane / Heptane Insoluble ]
mismatch.
Soluble only at high
Toluene Very Low

temperatures.

Thermodynamic Mechanism of Dissolution
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The dissolution of (+)-2-Octylamine HCI in organic solvents follows a specific thermodynamic
pathway. The crystal lattice energy is high due to electrostatic forces between ammonium and
chloride ions.

+ Enthalpy of Solvation (

): In alcohols, the formation of H-bonds with the chloride ion and the ammonium protons
compensates for the lattice energy.

e Entropy Factor (

): The flexible octyl chain gains rotational freedom in solution, driving dissolution in solvents
that can accommodate the non-polar tail (like DCM or hot ethanol).

Solid Crystal Lattice
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Solvent Interaction
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Figure 1: Thermodynamic cycle of amine salt dissolution. Solubility is achieved when solvation
energy overcomes lattice energy.

Part 3: Applications in Chiral Resolution

The primary application of (+)-2-Octylamine HCl is as a Resolving Agent. It reacts with racemic
acids to form diastereomeric salts, which have distinct solubility profiles.

The Resolution Workflow

e Salt Formation: (+)-Amine + (x)-Acid

[(+)-Amine][(+)-Acid] + [(+)-Amine][(-)-Acid].
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o Fractional Crystallization: The two diastereomers differ in solubility (usually in Ethanol or
Water).

 Liberation: The less soluble salt crystallizes out; the free acid is recovered by acidification.
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Figure 2: Chiral resolution workflow utilizing solubility differentials of 2-octylamine salts.
Part 4: Experimental Protocols

Protocol A: Recrystallization (Purification)

Objective: Purify (+)-2-Octylamine HCI to remove impurities or increase enantiomeric excess.
 Dissolution: Place 5.0 g of crude (+)-2-Octylamine HCI in a 100 mL Erlenmeyer flask.

» Solvent Addition: Add absolute Ethanol (approx. 15-20 mL) and heat to boiling (~78°C) until
fully dissolved.
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« Filtration: If insoluble particles remain, filter the hot solution through a pre-heated glass
funnel.

o Crystallization:

o Remove from heat.

o Slowly add Diethyl Ether (antisolvent) dropwise until a faint turbidity persists.

o Allow the solution to cool to room temperature, then place in a fridge (4°C) for 12 hours.
o Collection: Filter the white crystals via vacuum filtration. Wash with cold 1:1 Ethanol/Ether.

e Drying: Dry in a vacuum oven at 50°C for 4 hours.

Protocol B: Gravimetric Solubility Determination

Objective: Determine exact solubility in a specific organic solvent (e.g., DCM).

Saturation: Add excess (+)-2-Octylamine HCI to 10 mL of the target solvent in a sealed vial.
o Equilibration: Shake/stir at a constant temperature (25°C) for 24 hours.

o Sampling: Stop stirring and allow solids to settle for 1 hour.

e Measurement:

o Pipette 2.0 mL of the clear supernatant into a pre-weighed vial (

).

o Evaporate the solvent under a stream of nitrogen or rotary evaporation.

o Dry the residue to constant weight (

o Calculation:
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¢ To cite this document: BenchChem. [Technical Guide: Solubility Profile & Applications of
(+)-2-Octylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12778346/docs#technical-guide-solubility-profile-
applications-of-2-octylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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